8-((2-hydroxypropyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(2-hydroxypropylamino)-3-methyl-7-(2-phenoxyethyl)purine-2,6-dione
• InChI: InChI=1S/C17H21N5O4/c1-11(23)10-18-16-19-14-13(15(24)20-17(25)21(14)2)22(16)8-9-26-12-6-4-3-5-7-12/h3-7,11,23H,8-10H2,1-2H3,(H,18,19)(H,20,24,25)
• InChI Key: HESHXOGHSVJDMX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC2=C(N1CCOC3=CC=CC=C3)C(=O)NC(=O)N2C)O
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol
• CAS No.: 919019-98-0

Description

8-((2-hydroxypropyl)amino)-3-methyl-7-(2-phenoxyethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The study on bromophenols coupled with nucleoside base derivatives highlights the isolation and structural determination of new compounds from the red alga Rhodomela confervoides, showcasing the complex nature and potential applications of purine derivatives in natural product chemistry (Ma et al., 2007).
• An exploration of the transformation mechanisms of 8-oxoguanine to guanidinohydantoin and spiroiminodihydantoin provides insight into the potential energy surfaces and reaction pathways, offering a theoretical basis for understanding the reactivity and applications of purine derivatives (Munk, Burrows, & Schlegel, 2008).

Biological and Pharmacological Applications

• Research on the synthesis, characterization, and urease inhibition of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones reveals their potential as urease inhibitors, demonstrating the diverse biological activities of purine derivatives (Rauf et al., 2010).
• A study on the synthesis and cardiovascular activity of new 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones highlights their potential in treating cardiovascular diseases, showing the therapeutic applications of modified purine derivatives (Chłoń-Rzepa et al., 2004).

Chemical and Physical Properties

• The study on the synthesis, molecular, and crystal structure of two tricyclic N-aminoimides provides valuable information on the structural and electronic properties of purine derivatives, which could influence their reactivity and applications in material science (Struga et al., 2007).

Environmental and Green Chemistry Applications

• The synthesis and antioxidant activity of N-aminomethyl derivatives of ethosuximide and pufemide anticonvulsants show the potential of purine derivatives in creating compounds with antioxidant properties, demonstrating their versatility in pharmaceutical and biochemical research (Hakobyan et al., 2020).